1-[3-Chloro-5-(trifluoromethyl)-2-pyridinyl]-1-ethanone oxime

• IUPAC Name: (NE)-N-[1-[3-chloro-5-(trifluoromethyl)pyridin-2-yl]ethylidene]hydroxylamine
• InChI: InChI=1S/C8H6ClF3N2O/c1-4(14-15)7-6(9)2-5(3-13-7)8(10,11)12/h2-3,15H,1H3/b14-4+
• InChI Key: NRFOSQQLTISSHD-LNKIKWGQSA-N
• Canonical SMILES: CC(=NO)C1=C(C=C(C=N1)C(F)(F)F)Cl
• Isomeric SMILES: C/C(=N\O)/C1=C(C=C(C=N1)C(F)(F)F)Cl
• Molecular Formula: C8H6ClF3N2O
• Molecular Weight: 238.59 g/mol

Description

The compound “1-[3-Chloro-5-(trifluoromethyl)-2-pyridinyl]-1-ethanone oxime” is a pyridine derivative. Pyridines are aromatic compounds that contain a nitrogen atom in a six-membered ring. The trifluoromethyl group (-CF3) is a common substituent in organic chemistry known for its high electronegativity and the ability to increase the stability of compounds. The presence of a chloro group (-Cl) suggests potential reactivity in substitution reactions.

Synthesis Analysis

The synthesis of such a compound would likely involve the formation of the pyridine ring, followed by the introduction of the trifluoromethyl and chloro groups. Trifluoromethyl groups are often introduced using reagents such as trifluoromethyltrimethylsilane or trifluoromethanesulfonic acid.

Molecular Structure Analysis

The molecular structure of this compound would be characterized by the aromatic pyridine ring, with the trifluoromethyl and chloro groups attached at the 3rd and 5th positions of the ring. The ethanone oxime group would be attached at the 1st position of the ring.

Chemical Reactions Analysis

As a pyridine derivative, this compound could participate in various chemical reactions. The trifluoromethyl group might enhance the electrophilicity of the pyridine ring, making it more susceptible to nucleophilic attack.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its functional groups. For instance, the presence of the trifluoromethyl group could increase the compound’s stability and electronegativity.

Scientific Research Applications

Agrochemical Applications

. . .

Pharmaceutical Applications

. . .

Veterinary Applications

. .

Synthesis of Trifluoromethyl 1,2,4-Triazoles

. .

Synthesis of Selinexor

. .

Development of Fluorinated Organic Chemicals

. .

Mechanism of Action

Target of Action

Similar compounds, such as 1,2,4-oxadiazole derivatives, have been shown to exhibit a broad spectrum of agricultural biological activities . They have demonstrated moderate nematocidal activity against Meloidogyne incognita and anti-fungal activity against Rhizoctonia solani .

Mode of Action

It can be inferred from similar compounds that they interact with their targets, leading to their antibacterial and antifungal effects .

Biochemical Pathways

Based on the biological activities of similar compounds, it can be inferred that the compound may interfere with the life cycle of the pathogens, disrupting their growth and reproduction .

Result of Action

Similar compounds have shown strong antibacterial effects onXanthomonas oryzae pv. oryzae (Xoo) and Xanthomonas oryzae pv. oryzicola (Xoc) .

Action Environment

It is known that environmental factors such as temperature, ph, and presence of other organisms can influence the activity of similar compounds .

Safety and Hazards

The safety and hazards associated with this compound would depend on its specific properties. As with all chemicals, appropriate safety precautions should be taken when handling it to avoid direct contact, inhalation, or ingestion.

Future Directions

The future directions for research on this compound would depend on its potential applications. If it shows promising activity in a certain area (such as medicinal chemistry or materials science), further studies could be conducted to optimize its properties and evaluate its efficacy.